Cas no 94752-06-4 (3-phenyl-2,1-benzoxazole-5-carbaldehyde)

• Product Name: 3-phenyl-2,1-benzoxazole-5-carbaldehyde
• CAS No: 94752-06-4
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD00623237
• CID: 3047249
• PubChem ID: 738010
• Update Time: 2025-04-21

3-phenyl-2,1-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2,1-benzisoxazole-5-carbaldehyde
• 3-phenyl-2,1-benzoxazole-5-carbaldehyde
• AG-690/33054038
• SMR000125486
• CS-0316815
• STK751372
• HBKIUYNVKNTXMD-UHFFFAOYSA-N
• 3-phenylanthranil-5-carbaldehyde
• 94752-06-4
• MFCD00623237
• 3-phenyl-2,1-benzoxazole-5-carboxaldehyde
• 2,1-Benzisoxazole-5-carboxaldehyde, 3-phenyl-
• HMS2162J21
• SCHEMBL4934034
• AKOS001569239
• cid_738010
• 3-phenyl-2,1-benzisoxazole-5-carbaldehyde, AldrichCPR
• 3-phenylbenzo[c]isoxazole-5-carbaldehyde
• Oprea1_199653
• MLS000540028
• SR-01000668257
• BDBM41011
• CHEMBL1543513
• SR-01000668257-2
• HMS3324C19
• 7H-911

• MDL： MFCD00623237
• Inchi： 1S/C14H9NO2/c16-9-10-6-7-13-12(8-10)14(17-15-13)11-4-2-1-3-5-11/h1-9H
• InChI Key： HBKIUYNVKNTXMD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C2C=C(C=O)C=CC2=N1

Computed Properties

• Exact Mass: 223.063328530g/mol
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 158-160°C

3-phenyl-2,1-benzoxazole-5-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes